Cas no 1705427-27-5 (N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide)
N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide
-
- Inchi: 1S/C17H18N4O2S/c22-17(13-1-2-15-16(7-13)24-11-18-15)20-14-8-19-21(10-14)9-12-3-5-23-6-4-12/h1-2,7-8,10-12H,3-6,9H2,(H,20,22)
- InChI Key: GBDRAVCTWZSSOY-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(NC3=CN(CC4CCOCC4)N=C3)=O)=CC=C2N=C1
N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-1060-2μmol |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-5μmol |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-10μmol |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-20μmol |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-1mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-2mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-3mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-4mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-5mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6448-1060-10mg |
N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-benzothiazole-6-carboxamide |
1705427-27-5 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide
N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide: A Comprehensive Overview
The compound with CAS No. 1705427-27-5, known as N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound is a derivative of benzothiazole, a heterocyclic aromatic compound, which has been extensively studied for its biological activities. The integration of a pyrazole ring and a tetrahydropyran moiety into its structure introduces additional functional groups that enhance its chemical versatility and bioactivity.
Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The pyrazole ring in this compound is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's interactions with biological targets. Additionally, the tetrahydropyran group adds a cyclic ether structure that may improve the compound's solubility and stability in physiological environments.
One of the most promising aspects of this compound is its potential as an anticancer agent. Research has shown that certain benzothiazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The 6-benzothiazolecarboxamide moiety in this compound has been linked to selective cytotoxicity against various cancer cell lines, making it a valuable candidate for further investigation in oncology research.
The synthesis of N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole core, followed by the introduction of the pyrazole and tetrahydropyran substituents through nucleophilic aromatic substitution and coupling reactions. Optimization of reaction conditions has been critical to achieving high yields and maintaining the integrity of the compound's functional groups.
From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe application. Studies have shown that benzothiazole derivatives can undergo photodegradation under UV light, reducing their persistence in aquatic environments. However, further research is needed to assess the specific environmental fate of this compound and its potential impact on non-target organisms.
In conclusion, N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide represents a novel advancement in heterocyclic chemistry with significant potential in drug development. Its unique structure, combined with recent findings on its biological activities, positions it as a promising candidate for future therapeutic applications. Continued research into its synthesis, mechanism of action, and environmental behavior will undoubtedly shed more light on its full potential.
1705427-27-5 (N-[1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-6-benzothiazolecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)